Cas no 65171-43-9 (4h,8h-dibenzo[cd,mn]pyrene-4,8-dione)

4h,8h-dibenzo[cd,mn]pyrene-4,8-dione structure
65171-43-9 structure
Product Name:4h,8h-dibenzo[cd,mn]pyrene-4,8-dione
CAS No:65171-43-9
MF:C22H10O2
MW:306.31360578537
CID:961583
PubChem ID:285956
Update Time:2025-04-19

4h,8h-dibenzo[cd,mn]pyrene-4,8-dione Chemical and Physical Properties

Names and Identifiers

    • 4h,8h-dibenzo[cd,mn]pyrene-4,8-dione
    • 4,8-dioxo-4H,8H-dibenzo< cd,mn> pyrene
    • AC1L6469
    • AC1Q6NN3
    • AG-K-22824
    • AR-1G2388
    • CTK5C2301
    • Dibenzo[cd,mn]pyren-4,8-dion
    • dibenzo[cd,mn]pyrene-4,8-dione
    • NSC143622
    • Triangulen-4,8-chinon
    • 65171-43-9
    • NSC-143622
    • DTXSID40301467
    • Inchi: 1S/C22H10O2/c23-21-13-6-1-4-11-10-12-5-2-7-14-18(12)20(17(11)13)19-15(21)8-3-9-16(19)22(14)24/h1-10H
    • InChI Key: WTGXVKRTQMVSQG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C3C=C4C=CC=C5C(C6=CC=CC1=C6C(=C54)C=23)=O

Computed Properties

  • Exact Mass: 306.0681
  • Monoisotopic Mass: 306.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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